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Compound of Interest

Compound Name:
8-Bromo-4-chloro-2-

methylquinoline

Cat. No.: B073239 Get Quote

An In-depth Technical Guide to 8-Bromo-4-chloro-2-methylquinoline

This technical guide provides a comprehensive overview of the physical and chemical

characteristics of 8-Bromo-4-chloro-2-methylquinoline, tailored for researchers, scientists,

and professionals in drug development. The document details its properties, synthesis, and

potential applications, presenting quantitative data in structured tables and outlining

experimental methodologies.

Core Physical and Chemical Properties
8-Bromo-4-chloro-2-methylquinoline is a halogenated heterocyclic compound belonging to

the quinoline family.[1] Its specific substitution pattern, with a bromine atom at the 8-position, a

chlorine atom at the 4-position, and a methyl group at the 2-position, imparts distinct chemical

properties and reactivity.[2] This compound is typically a solid at room temperature and is used

as a building block in organic synthesis.[3]

Quantitative Data Summary
The key physical and chemical properties of 8-Bromo-4-chloro-2-methylquinoline are

summarized in the table below for easy reference and comparison.
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Property Value Reference

CAS Number 1201-07-6 [3][4]

Molecular Formula C₁₀H₇BrClN [3][4][5]

Molecular Weight 256.53 g/mol [2][3][4]

Appearance Solid

Purity ≥97% [3]

InChI

1S/C10H7BrClN/c1-6-5-

9(12)7-3-2-4-8(11)10(7)13-

6/h2-5H,1H3

[6]

SMILES Cc1cc(Cl)c2cccc(Br)c2n1 [6]

Storage Conditions Room temperature [3]

Synthesis and Experimental Protocols
The synthesis of 8-Bromo-4-chloro-2-methylquinoline can be achieved through multi-step

organic reactions. While specific proprietary methods may vary, a plausible synthetic route

involves the construction of the quinoline core followed by halogenation. One reported method

involves the reaction of 2-methylaniline, 4-chloroacetophenone, and elemental bromine.[2] A

generalized workflow for the synthesis of substituted quinolines often follows principles of the

Combes quinoline synthesis or similar cyclization reactions.

Conceptual Synthesis Workflow
The following diagram illustrates a conceptual workflow for the synthesis of 8-Bromo-4-chloro-
2-methylquinoline, starting from key precursors.
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Conceptual Synthesis of 8-Bromo-4-chloro-2-methylquinoline

Starting Materials

Reaction Sequence

Intermediates

Final Product

2-Bromoaniline

Step 1: Condensation
(Gould-Jacobs Reaction)

Ethyl Acetoacetate

Step 2: Cyclization
(High Temperature)

Intermediate Formation

8-Bromo-4-hydroxy-2-methylquinoline

Quinoline Ring Formation

Step 3: Chlorination

8-Bromo-4-chloro-2-methylquinoline

Final Halogenation

POCl₃ or similar

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 8-Bromo-4-chloro-2-methylquinoline.

Detailed Experimental Methodology (Hypothetical)
The following protocol is a representative, hypothetical methodology based on established

chemical principles for the synthesis of similar quinoline derivatives.

Step 1: Synthesis of 8-Bromo-4-hydroxy-2-methylquinoline (via Gould-Jacobs Reaction)
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To a flask containing 2-bromoaniline, add an equimolar amount of ethyl acetoacetate.

The mixture is heated, typically in the range of 100-140°C, to facilitate the initial

condensation reaction, forming an enamine intermediate.

The intermediate is then added to a high-boiling point solvent, such as diphenyl ether, and

heated to approximately 250°C to induce cyclization.

Upon completion, the reaction mixture is cooled, and the precipitated solid is collected by

filtration, washed with a non-polar solvent (e.g., hexane), and dried.

Step 2: Synthesis of 8-Bromo-4-chloro-2-methylquinoline

The crude 8-Bromo-4-hydroxy-2-methylquinoline is treated with a chlorinating agent, such

as phosphorus oxychloride (POCl₃).

The mixture is heated to reflux for several hours until the starting material is consumed

(monitored by Thin Layer Chromatography).

After cooling, the reaction mixture is carefully poured onto crushed ice to quench the

excess POCl₃.

The resulting mixture is neutralized with a base (e.g., sodium bicarbonate solution),

leading to the precipitation of the crude product.

The solid is collected, washed with water, and can be further purified by recrystallization or

column chromatography to yield the final product.

Reactivity and Potential Applications
8-Bromo-4-chloro-2-methylquinoline serves as a versatile intermediate in organic synthesis,

particularly in the development of novel therapeutic agents. The presence of two distinct

halogen atoms (bromine and chlorine) at different positions on the quinoline ring allows for

selective functionalization through various cross-coupling reactions.

Role in Drug Discovery
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Substituted quinolines are a well-known class of compounds with a broad spectrum of

biological activities. This specific molecule is investigated as a precursor for compounds with

potential antimicrobial and anticancer properties.[1][2] The core structure can be modified to

interact with various biological targets, such as enzymes or DNA, potentially inhibiting cancer

cell proliferation or microbial growth.[2]

Role of 8-Bromo-4-chloro-2-methylquinoline in Synthesis

Chemical Modifications

Synthesized Derivatives

Potential Applications

8-Bromo-4-chloro-2-methylquinoline
(Building Block)

Suzuki Coupling
(at Br position)

Buchwald-Hartwig Amination
(at Cl position)

Other Cross-Coupling Reactions

Novel Quinoline Derivatives

Anticancer Agents

Biological Screening

Antimicrobial Agents

Biological Screening

Material Science

Property Evaluation

Click to download full resolution via product page

Caption: Role as a versatile intermediate for developing new chemical entities.

Spectral Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.evitachem.com/product/evt-1661004
https://www.smolecule.com/products/s753628
https://www.smolecule.com/products/s753628
https://www.benchchem.com/product/b073239?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characterization of 8-Bromo-4-chloro-2-methylquinoline is typically performed using various

spectroscopic methods to confirm its structure and purity. While specific spectra are proprietary

to suppliers, data for 1H NMR, IR, and Mass Spectrometry are generally available upon

request from commercial vendors.[7][8][9]

¹H NMR: The proton NMR spectrum would be expected to show characteristic signals for the

aromatic protons on the quinoline ring system and a singlet for the methyl group protons.

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to

its molecular weight (256.53 g/mol ), with a characteristic isotopic pattern due to the

presence of bromine and chlorine atoms.[6]

Infrared (IR) Spectroscopy: The IR spectrum would display absorption bands corresponding

to C-H, C=C, and C=N stretching vibrations within the aromatic quinoline core, as well as C-

Br and C-Cl stretching vibrations.[8]

Safety and Handling
8-Bromo-4-chloro-2-methylquinoline is classified as a hazardous substance. It is designated

as acutely toxic if swallowed and can cause serious eye damage. Appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn

when handling this chemical. All work should be conducted in a well-ventilated fume hood.

Hazard Codes: H301 (Toxic if swallowed), H318 (Causes serious eye damage).

Signal Word: Danger.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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